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Compound of Interest

Compound Name:
N6-Dimethylaminomethylidene

isoguanosine

Cat. No.: B14083231 Get Quote

An In-depth Technical Guide to N6-
Dimethylaminomethylidene Isoguanosine
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential synthesis of N6-Dimethylaminomethylidene isoguanosine. It is intended for

researchers, scientists, and professionals involved in drug development and nucleoside

chemistry. While this specific modified nucleoside is cataloged, detailed experimental data in

publicly accessible literature is limited. This guide compiles the available information and

presents a theoretical framework for its synthesis and potential biological role based on related

compounds.

Chemical Structure and Properties
N6-Dimethylaminomethylidene isoguanosine is a purine nucleoside analog. It is a derivative

of isoguanosine, an isomer of guanosine, featuring a dimethylaminomethylidene group

attached to the exocyclic amino group at the N6 position. This modification can significantly

alter the molecule's chemical properties and biological activity compared to its parent

compound, isoguanosine.

The chemical structure of N6-Dimethylaminomethylidene isoguanosine is presented below:
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Figure 1: Chemical Structure of N6-Dimethylaminomethylidene isoguanosine.

Physicochemical Properties
Quantitative experimental data for N6-Dimethylaminomethylidene isoguanosine is not

extensively available in the reviewed literature. However, key identifiers and calculated

properties are summarized in the table below. For comparison, properties of the parent

compound, Isoguanosine, are also included.

Property
N6-
Dimethylaminomethyliden
e isoguanosine

Isoguanosine

CAS Number 156706-72-8[1] 1818-71-9[2]

Molecular Formula C13H18N6O5[1] C10H13N5O5[2]

Molecular Weight 338.32 g/mol [1] 283.24 g/mol [2]

IUPAC Name

N'-[9-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-2-

oxo-1H-purin-6-yl]-N,N-

dimethylmethanimidamide

6-amino-9-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-

yl]-1H-purin-2-one[2]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility Data not available Soluble in 1 M NaOH[3]
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Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of N6-Dimethylaminomethylidene
isoguanosine is not explicitly described in the available literature. However, a plausible

synthetic route can be inferred from the known reactivity of isoguanosine and the common use

of N,N-Dimethylformamide dimethyl acetal (DMFDMA) as a reagent for the formylation of

primary and secondary amines to form dimethylaminomethylidene derivatives.

Proposed Synthetic Protocol
The synthesis would likely involve the direct reaction of isoguanosine with N,N-

Dimethylformamide dimethyl acetal. This reagent serves as a source of the

dimethylaminomethylidene group.

Reaction:

Isoguanosine + N,N-Dimethylformamide dimethyl acetal → N6-Dimethylaminomethylidene
isoguanosine

Reagents and Solvents:

Isoguanosine: The starting nucleoside.

N,N-Dimethylformamide dimethyl acetal (DMFDMA): The formylating agent. It is a colorless

to pale yellow liquid with a molecular weight of 119.16 g/mol .[4] It is soluble in organic

solvents.[4]

Solvent: A dry, aprotic solvent such as Dimethylformamide (DMF) or Dioxane would be

suitable for this reaction to prevent hydrolysis of the acetal.

Methodology:

Isoguanosine would be dissolved in a suitable anhydrous solvent under an inert atmosphere

(e.g., nitrogen or argon).

An excess of N,N-Dimethylformamide dimethyl acetal would be added to the solution.
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The reaction mixture would be stirred at room temperature or gently heated to facilitate the

reaction.

The progress of the reaction would be monitored by a suitable chromatographic technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Upon completion, the solvent and excess reagent would be removed under reduced

pressure.

The resulting crude product would be purified using column chromatography on silica gel to

yield pure N6-Dimethylaminomethylidene isoguanosine.

Proposed Synthesis Workflow Diagram
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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